Cas no 118450-89-8 (Piperidine, 1-(2-methoxy-4-nitrophenyl)-)

Piperidine, 1-(2-methoxy-4-nitrophenyl)- is a nitrophenyl-substituted piperidine derivative characterized by its unique structural features, including a methoxy group at the ortho position and a nitro group at the para position relative to the piperidine ring. This compound exhibits potential as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions, while the methoxy group contributes to solubility and steric modulation. The piperidine moiety provides a rigid, nitrogen-containing scaffold, making it valuable for constructing bioactive molecules. The compound's stability under standard conditions and well-defined reactivity profile facilitate its use in multi-step synthetic routes. Its distinct substitution pattern offers opportunities for further functionalization, enabling the synthesis of diverse derivatives for structure-activity relationship studies.

Piperidine, 1-(2-methoxy-4-nitrophenyl)- structure

118450-89-8 structure

Product Name:Piperidine, 1-(2-methoxy-4-nitrophenyl)-

CAS No:118450-89-8

MF:C₁₂H₁₆N₂O₃

MW:236.267043113708

CID:1207756

PubChem ID:2825431

Update Time:2025-07-02

Piperidine, 1-(2-methoxy-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

- Piperidine, 1-(2-methoxy-4-nitrophenyl)-
- 1-(2-METHOXY-4-NITROPHENYL)PIPERIDINE
- N-(2-methoxy-4-nitrophenyl)piperidine
- CS-0321247
- AKOS005138455
- CDS1_000800
- 118450-89-8
- CCG-250174
- VS-13236
- HMS557E08
- 1-(2-methoxy-4-nitro-phenyl)piperidine
- DivK1c_001840
- BBL035887
- DTXSID20385048
- SCHEMBL3175637
- STL444386
- Oprea1_659298
- Maybridge1_005552
- 1-(2-Methoxy-4-nitro-phenyl)-piperidine
- DB-335008
- LLZSTLUJAGNBQV-UHFFFAOYSA-N
- MDL： MFCD00126505
- Inchi： 1S/C12H16N2O3/c1-17-12-9-10(14(15)16)5-6-11(12)13-7-3-2-4-8-13/h5-6,9H,2-4,7-8H2,1H3
- InChI Key： LLZSTLUJAGNBQV-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C=CC=1N1CCCCC1)[N+](=O)[O-]

Computed Properties

Exact Mass: 236.11618
Monoisotopic Mass: 236.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 58.3Å²

Experimental Properties

PSA: 55.61

Piperidine, 1-(2-methoxy-4-nitrophenyl)- Pricemore >>

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